Cas no 2172171-17-2 (5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}pentanoic acid)

• Product Name: 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}pentanoic acid
• CAS No: 2172171-17-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6023725
• PubChem ID: 165509857
• Update Time: 2025-06-09

5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}pentanoic acid
• 2172171-17-2
• 2171182-72-0
• 5-{N-methyl-1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
• 5-{N-methyl-1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
• EN300-1559805
• 5-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylformamido}pentanoic acid
• EN300-1559804
• 2171154-44-0
• EN300-1559803

• Inchi： 1S/C26H30N2O5/c1-28(13-7-6-12-24(29)30)25(31)17-14-18(15-17)27-26(32)33-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,17-18,23H,6-7,12-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： HYYKSPMASPUFDV-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)CCCCC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}pentanoic acid

Introduction to 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}pentanoic acid (CAS No. 2172171-17-2)

5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}pentanoic acid (CAS No. 2172171-17-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cyclobutyl-N-Methylformamide-Pentanoic Acid, is characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a cyclobutyl ring, and a formamide functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various coupling reagents. The cyclobutyl ring, on the other hand, imparts conformational rigidity and specific steric properties to the molecule, which can influence its biological activity and pharmacokinetic properties. The formamide functional group adds polarity and hydrogen bonding capabilities, further enhancing the compound's solubility and interactions with biological targets.

Recent studies have highlighted the potential of 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}pentanoic acid in modulating protein-protein interactions (PPIs), which are crucial for many cellular processes. PPIs are involved in a wide range of biological functions, including signal transduction, cell cycle regulation, and apoptosis. By targeting specific PPIs, this compound could potentially disrupt disease-causing interactions and offer new therapeutic strategies for conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

In the context of drug discovery, the ability to design molecules that selectively modulate PPIs is highly desirable. The unique structure of Fmoc-Cyclobutyl-N-Methylformamide-Pentanoic Acid makes it an attractive candidate for such applications. Its conformational flexibility and functional group diversity allow for fine-tuning of its binding properties through chemical modifications. This versatility has been leveraged in high-throughput screening (HTS) campaigns to identify lead compounds with optimized potency and selectivity.

Moreover, the pharmacokinetic properties of 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}pentanoic acid have been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, making it suitable for both in vitro and in vivo studies. Its stability under physiological conditions and low toxicity profile further enhance its potential as a therapeutic agent.

In clinical settings, the use of compounds like Fmoc-Cyclobutyl-N-Methylformamide-Pentanoic Acid is being explored for their ability to target specific molecular pathways involved in disease progression. For instance, preclinical studies have demonstrated its efficacy in inhibiting the activity of certain kinases and enzymes that play key roles in cancer cell proliferation and survival. These findings have paved the way for further investigation into its therapeutic potential in clinical trials.

The development of novel drugs often involves a multidisciplinary approach, combining expertise from chemistry, biology, and pharmacology. In this regard, 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}pentanoic acid serves as an excellent model compound for understanding the structure-function relationships that govern biological activity. Its use in structure-based drug design (SBDD) has led to the identification of key structural motifs that can be exploited to enhance drug efficacy and reduce off-target effects.

In conclusion, 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}pentanoic acid (CAS No. 2172171-17-2) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive target for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its potential for clinical use.